Cas no 100792-01-6 (5-methyl-1,3-oxazinan-2-one)

• Product Name: 5-methyl-1,3-oxazinan-2-one
• CAS No: 100792-01-6
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 1129687
• PubChem ID: 55299847
• Update Time: 2025-04-20

5-methyl-1,3-oxazinan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1,3-oxazinan-2-one
• 100792-01-6
• 2H-1,3-Oxazin-2-one, tetrahydro-5-methyl-
• SCHEMBL5040091
• DTXSID30717659
• AKOS006378803

• Inchi： 1S/C5H9NO2/c1-4-2-6-5(7)8-3-4/h4H,2-3H2,1H3,(H,6,7)
• InChI Key： LELZSUDFAAFITO-UHFFFAOYSA-N
• SMILES： O1C(NCC(C)C1)=O

Computed Properties

• Exact Mass: 115.06337
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes 1,3-oxazinanes